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Compound of Interest

Compound Name: 4-Heptylaniline

CAS No.: 37529-27-4

Cat. No.: B1295431

Get Quote

4-Heptylaniline (C₁₃H₂₁N) is an aromatic amine characterized by a primary amino group (-

NH₂) attached to a benzene ring, which is substituted at the para position with a heptyl group (-

C₇H₁₅).[1][2] This structure positions it as a valuable intermediate in the synthesis of a range of

organic molecules, including liquid crystals, pharmaceuticals, and other specialty chemicals.[3]

[4] The reactivity of the molecule is predominantly dictated by the amine group, whose

nucleophilic and basic character is modulated by the interplay of electronic effects from both

the aromatic ring and the alkyl substituent. Understanding these influences is critical for

predicting its behavior in chemical reactions and for designing synthetic pathways.

Core Reactivity: Electronic and Steric Effects
The chemical behavior of the amine group in 4-heptylaniline is a balance of resonance and

inductive effects.

Resonance Effect (+R): The lone pair of electrons on the nitrogen atom is delocalized into

the π-system of the benzene ring.[5] This resonance effect increases electron density at the

ortho and para positions of the ring and decreases the electron density on the nitrogen itself,

which makes the amine less basic than its aliphatic counterparts.[5]
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Inductive Effect (+I): The heptyl group, like other alkyl groups, is electron-donating through

the sigma bonds.[5][6] This +I effect pushes electron density towards the aromatic ring,

thereby slightly increasing the electron density on the nitrogen atom. This effect enhances

the basicity and nucleophilicity of the amine compared to unsubstituted aniline.[7]

The para-position of the heptyl group means that steric hindrance at the reactive amine site is

minimal, allowing for effective interaction with a wide range of electrophiles.
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Figure 1: Logical relationship of substituent effects in 4-Heptylaniline.

Quantitative Reactivity Data
The physicochemical properties of 4-heptylaniline provide a quantitative basis for

understanding its reactivity.

Table 1: Physicochemical Properties of 4-Heptylaniline
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Property Value Reference(s)

Molecular Formula C₁₃H₂₁N [1][2]

Molar Mass 191.31 g/mol [1][2]

Boiling Point 159 °C at 18 mm Hg [3][8]

Density 0.91 g/mL at 25 °C [3][8]

| pKa (Predicted) | 4.97 ± 0.10 |[3][8] |

The basicity of an amine is quantified by its pKa value (referring to the conjugate acid). The

electron-donating heptyl group increases the basicity of 4-heptylaniline relative to aniline.

Table 2: Comparative pKa Values of para-Substituted Anilines

Compound para-Substituent
pKa of Conjugate
Acid

Reference(s)

Aniline -H 4.62 [5]

4-Methylaniline -CH₃ 5.08 N/A

4-Heptylaniline -C₇H₁₅ 4.97 (Predicted) [3][8]

| 4-Methoxyaniline | -OCH₃ | 5.36 |[5] |

Note: Experimental pKa for 4-methylaniline is widely cited in chemical literature; the predicted

value for 4-heptylaniline is consistent with the expected electronic effect of an alkyl group.

Key Chemical Transformations and Protocols
The nucleophilic nature of the amine group allows 4-heptylaniline to participate in a variety of

fundamental organic reactions.[9][10]

N-Acylation
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N-Acylation involves the reaction of 4-heptylaniline with an acylating agent, such as an acyl

chloride or acid anhydride, to form a stable N-substituted amide.[11] This reaction is typically

rapid and high-yielding.
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Figure 2: General experimental workflow for the N-Acylation of 4-Heptylaniline.

Experimental Protocol: General N-Acylation[12][13]

Dissolution: Dissolve 4-heptylaniline (1.0 mmol) in a suitable solvent (e.g., 10 mL of

dichloromethane or acetonitrile) in a round-bottom flask equipped with a magnetic stirrer.

Base Addition: Add a non-nucleophilic base, such as pyridine or triethylamine (1.2 mmol), to

the solution to act as an acid scavenger.

Acylating Agent Addition: Cool the mixture in an ice bath (0 °C). Slowly add the acyl chloride

or acid anhydride (1.1 mmol) dropwise to the stirred solution.

Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing 20

mL of water. Extract the aqueous layer with the organic solvent (2 x 15 mL).

Washing: Combine the organic layers and wash sequentially with 1M HCl (20 mL), saturated

sodium bicarbonate solution (20 mL), and brine (20 mL).

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent

under reduced pressure to yield the crude amide.

Purification: Purify the product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to obtain the pure N-(4-heptylphenyl)amide.
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N-Alkylation
N-Alkylation with alkyl halides produces secondary or tertiary amines. The reaction is a

nucleophilic substitution where the amine attacks the electrophilic carbon of the alkyl halide. A

significant challenge is the potential for over-alkylation, as the product amine can also be

nucleophilic.[11] Using a 2:1 molar ratio of amine to alkyl halide can help mitigate this by

ensuring the starting amine also acts as the base to neutralize the HX byproduct.[11]

Experimental Protocol: General N-Alkylation[12][14]

Setup: In a round-bottom flask, combine 4-heptylaniline (2.0 mmol), the alkyl halide (1.0

mmol), and a weak base such as potassium carbonate (1.5 mmol) in a polar aprotic solvent

like acetonitrile or DMF (10 mL).

Reaction: Heat the mixture with stirring to a temperature between 60-80 °C. The reaction

time can vary from a few hours to overnight depending on the reactivity of the alkyl halide.

Monitor the reaction's progress by TLC.

Work-up: After cooling to room temperature, filter off the inorganic salts. Transfer the filtrate

to a separatory funnel and dilute with 30 mL of water.

Extraction: Extract the aqueous mixture with a suitable organic solvent such as ethyl acetate

(3 x 20 mL).

Washing: Combine the organic extracts and wash with brine (2 x 25 mL).

Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purification: Purify the resulting residue by silica gel column chromatography to separate the

desired N-alkylated product from unreacted starting material and any polyalkylated

byproducts.

Diazotization
The reaction of 4-heptylaniline with nitrous acid (HNO₂), generated in situ from sodium nitrite

and a strong mineral acid at low temperatures (0-5 °C), yields a 4-heptybenzenediazonium salt.
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[15][16] This intermediate is highly versatile and is rarely isolated, serving as a precursor for a

wide array of functional groups via Sandmeyer, Schiemann, and azo coupling reactions.[15]

Generation of Electrophile
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Figure 3: Key mechanistic steps in the diazotization of 4-Heptylaniline.

Experimental Protocol: General Diazotization[17][18][19]

Aniline Solution: In a beaker, suspend 4-heptylaniline (1.0 mmol) in 5 mL of water. Add

concentrated hydrochloric acid (2.5 mmol) and stir until the aniline salt dissolves completely.
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Cool the solution to 0-5 °C in an ice-salt bath.

Nitrite Solution: Separately, dissolve sodium nitrite (NaNO₂, 1.1 mmol) in 3 mL of cold water.

Diazotization: While maintaining the temperature below 5 °C and with vigorous stirring, add

the sodium nitrite solution dropwise to the aniline hydrochloride solution. The addition should

be slow enough to prevent the temperature from rising.

Completion Check: After the addition is complete, continue stirring for 15-30 minutes in the

ice bath. The presence of a slight excess of nitrous acid can be confirmed by testing a drop

of the solution on starch-iodide paper, which should turn blue.

Usage: The resulting cold solution of the 4-heptylbenzenediazonium salt should be used

immediately in subsequent reactions (e.g., Sandmeyer or azo coupling) without isolation.

Conclusion
The amine group of 4-heptylaniline exhibits robust and predictable reactivity, primarily

governed by its nucleophilic character. This nucleophilicity is enhanced by the electron-

donating nature of the para-heptyl substituent. As detailed, 4-heptylaniline readily undergoes

essential transformations such as acylation, alkylation, and diazotization, making it a versatile

building block in organic synthesis. The provided protocols offer a foundational guide for

researchers to effectively utilize this compound in the development of new materials and

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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